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Introduction

Arginine Vasopressin (AVP), also known as antidiuretic hormone (ADH), is a nine amino acid
peptide hormone primarily synthesized in the supraoptic and paraventricular nuclei of the
hypothalamus.[1] It is stored and released from the posterior pituitary gland and plays a crucial
role in regulating the body's water balance, blood pressure, and social behaviors.[2]
Dysregulation of AVP is implicated in various conditions, including diabetes insipidus,
hyponatremia, and cardiovascular diseases.[2][3] This document provides a detailed protocol
and application notes for the quantitative determination of Arginine Vasopressin in plasma
samples using a competitive Enzyme-Linked Immunosorbent Assay (ELISA) kit.

Assay Principle

The AVP ELISA kit is a competitive immunoassay.[2][4] The principle relies on the competition
between the AVP in the sample and a fixed amount of labeled AVP (e.g., biotinylated or HRP-
conjugated) for a limited number of binding sites on a specific anti-AVP antibody. The antibody
is typically pre-coated onto the wells of a microplate.[5][6] After incubation, unbound
components are washed away. A substrate solution is then added, which reacts with the
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enzyme conjugate to produce a colorimetric signal. The intensity of the color is inversely
proportional to the concentration of AVP in the sample.[2][4] A standard curve is generated
using known concentrations of AVP, and this curve is used to determine the concentration of
AVP in the unknown samples.

Reagents Added

Competitive Binding
Sample AVP Competes
Bound
Anti-AVP Antibody
i Wash Step Signal Development

Sample AVP
Bound Unbound reagents Color Development
Labeled AVP c Labeled AVP are washed away RGNS S (Inverse to Sample AVP)

(HRP-conjugate)

Microplate Well

Click to download full resolution via product page
Caption: Competitive ELISA principle for AVP detection.

Performance Characteristics

The performance of AVP ELISA kits can vary between manufacturers. The following tables
summarize typical performance data based on commercially available kits.

Table 1: General Performance
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Parameter Typical Value Source(s)

Assay Type Competitive ELISA [2][4]

Plasma, Serum, Cell Culture

Sample Types Supernatant, Tissue [1][4]117]
Homogenates
Sample Volume 50 - 100 pL [4171
] ~16-18 hours (overnight
Assay Time ) ) [2][4]
incubation)
Detection Method Colorimetric

| Readout Wavelength | 450 nm |[2][4][7] |

Table 2: Analytical Performance

Parameter Typical Value Range Source(s)
Assay Range 4.1 - 1,000 pg/mL [31[4]
Sensitivity 2.84 - 3.67 pg/mL [21[3114]
Intra-assay Precision (CV%) < 9% [4]117]

| Inter-assay Precision (CV%) | < 12% |[4][7][8] |

Experimental Protocols
Required Materials Not Provided

» Microplate reader capable of measuring absorbance at 450 nm
» Precision pipettes and disposable pipette tips
e Deionized or distilled water

e Graduated cylinders
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o Vortex mixer
» Absorbent paper for blotting

o Tubes for sample and standard dilutions

Sample Collection and Preparation

Proper sample handling is critical for accurate results.

Plasma Collection:

Collect whole blood into tubes containing an anticoagulant such as EDTA or heparin.[9][10]
[11]

e Gently mix the blood and anticoagulant.

o Centrifuge the samples at approximately 1,000 x g for 15 minutes at 4°C within 30 minutes of
collection.[11]

o Immediately transfer the supernatant (plasma) to a clean, polypropylene tube.
o Assay immediately or aliquot and store samples at -20°C or -80°C for later use.[9][11]
e Avoid repeated freeze-thaw cycles.[9][12]

Sample Extraction: Some kits may require an extraction step for plasma samples to remove
interfering substances. Always refer to the specific kit manual. If required, an extraction solution
is typically provided in the kit.[4]
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Caption: General experimental workflow from sample to result.
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Reagent Preparation

e Bring all reagents and samples to room temperature before use.[13]

Wash Buffer: If provided as a concentrate (e.g., 20X), dilute with deionized water to the final
working volume as specified in the kit manual.

AVP Standard: Reconstitute the lyophilized standard with the provided standard diluent to
create a stock solution.[8] Allow it to sit for at least 10 minutes with gentle mixing. Prepare a
dilution series from the stock solution as instructed in the manual to create the standard
curve points.[8] Do not reuse diluted standards.

Assay Procedure

o Determine the number of wells required for standards, controls, and samples. It is
recommended to run all samples and standards in duplicate.[13]

Add 100 pL of each standard, blank, and sample into the appropriate wells of the pre-coated
microplate.[4]

Add the specified volume of AVP conjugate (e.g., HRP-conjugated AVP) and rabbit
polyclonal AVP antibody to each well.[2][4]

Seal the plate with a plate sealer and incubate for the specified time and temperature (e.g.,
16-18 hours at 4°C).[2]

After incubation, aspirate the contents of each well and wash the plate 3-4 times with 1X
Wash Buffer. Ensure complete removal of liquid at each step by blotting the plate on
absorbent paper.

Add 100 pL of TMB Substrate solution to each well.
Incubate the plate at room temperature in the dark for approximately 30 minutes.
Add 100 pL of Stop Solution to each well. The color will change from blue to yellow.

Read the optical density (OD) of each well within 30 minutes using a microplate reader set to
450 nm.
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Data Analysis

o Calculate the average OD for each set of duplicate standards, controls, and samples.
e Subtract the average OD of the blank (zero standard) from all other OD values.

o Create a standard curve by plotting the mean absorbance for each standard concentration
on the y-axis against the known concentration on the x-axis. A four-parameter logistic (4-PL)
curve fit is often recommended.

» Use the standard curve to interpolate the AVP concentration for each sample.

» Multiply the interpolated concentration by the dilution factor if samples were diluted prior to
the assay.

Troubleshooting Guide

Click to download full resolution via product page

Caption: A decision tree for troubleshooting common ELISA issues.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b10846794/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-arginine-vasopressin-avp-elisa-kit
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10846794?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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